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Cat. No.: B12686953

Get Quote

Chemical Profile and Structural Characteristics

Calcium oxoacetate is the calcium salt of glyoxylic acid. Glyoxylic acid itself is a highly
reactive bifunctional molecule containing both an aldehyde and a carboxylic acid group, making
it a versatile reagent in fine chemical synthesis[1]. When complexed with calcium, it forms a
salt with the molecular formula2 (or Ca(C2HO3)2) and a molecular weight of 186.13 g/mol [2].

In aqueous environments, the salt typically crystallizes as a stable monohydrate or
hemihydrate[3]. It is well-documented that calcium oxoacetate exists in two primary
polymorphic states: a stable, hard crystalline form (often presenting as fine needles or single
prisms) and a gelatinous, unstable form that occurs during rapid precipitation[4].

Solubility Thermodynamics and Kinetics

Unlike alkali metal glyoxylates (e.g., sodium glyoxylate, which boasts a solubility of ~17%),
calcium oxoacetate exhibits remarkably 5[5].

Causality of Solubility Behavior: The limited solubility of calcium oxoacetate is dictated by the
high lattice energy of the calcium-oxoacetate ionic interactions, which outcompetes the
hydration enthalpy of the constituent ions. The dissolution process is highly endothermic. At

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12686953#bc-rfq
https://www.benchchem.com/product/b12686953/docs?utm_src=pdf-body#calcium-oxoacetate-solubility-and-stability-data
https://www.chemicalbook.com/article/glyoxylic-acid-application-production-and-isolation.htm
https://pubchem.ncbi.nlm.nih.gov/compound/21149319
https://pubchem.ncbi.nlm.nih.gov/compound/21149319
https://www.researchgate.net/publication/276367331_Glyoxylic_Acid_Separation_from_Products_of_Glyoxal_Oxidation_in_the_Form_of_its_Calcium_Salt
https://www.benchchem.com/product/b12686953/docs?utm_src=pdf-body#calcium-oxoacetate-solubility-and-stability-data
https://www.sciencemadness.org/whisper/viewthread.php?tid=2986
https://www.benchchem.com/product/b12686953/docs?utm_src=pdf-body#calcium-oxoacetate-solubility-and-stability-data
https://patents.google.com/patent/JP2011084738A/en
https://patents.google.com/patent/JP2011084738A/en
https://www.benchchem.com/product/b12686953/docs?utm_src=pdf-body#calcium-oxoacetate-solubility-and-stability-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ambient temperatures (23 °C), the solubility of the hemihydrate is approximately 0.7% by mass
(7.0 g/L)[3][6]. Increasing the temperature to 100 °C increases solubility to approximately 2.5%

[4].

A unique kinetic feature of this salt is its tendency to form supersaturated solutions. Hot
saturated solutions can remain supersaturated for extended periods when cooled to room
temperature, with the excess dissolved salt crystallizing out very slowly[4].

Table 1: Temperature-Dependent Aqueous Solubility of Calcium Oxoacetate

. Solubility Ratio
Temperature (°C) Solubility (Mass %) Reference Source
(Salt:Water)

8°C ~0.56% 1:177 4[4]
23°C ~0.70% (7.0 g/L) 1:142 6[6]
100 °C ~2.50% 1:40 4[4]

Stability and Thermal Degradation Pathways

The stability of calcium oxoacetate is highly dependent on its physical state and thermal
environment.

Solid-State Stability: In its crystalline form, calcium oxoacetate is one of the most stable
glyoxylate salts. It retains its water of crystallization up to 120 °C without significant mass loss.
However, at temperatures exceeding 120 °C, thermal decomposition accelerates rapidly[7].

Aqueous Degradation (Disproportionation): In aqueous solutions, especially at elevated
temperatures, calcium oxoacetate undergoes a Cannizzaro-type disproportionation reaction.
Boiling a solution of calcium oxoacetate results in partial decomposition (approximately 0.5%)
into7[7][8]. The aldehyde group of one glyoxylate molecule is oxidized to an oxalate, while
another is reduced to a glycolate. This explains why boiling solutions of calcium glyoxylate
often yield a small, insoluble residue of calcium oxalate[7].
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Disproportionation pathway of calcium oxoacetate into oxalate and glycolate under thermal
stress.

Experimental Protocols: Self-Validating Systems

To ensure high-fidelity data in drug development and chemical engineering, the synthesis and
solubility determination of calcium oxoacetate must be strictly controlled. The following
protocols are designed as self-validating systems, where the purity of the intermediate dictates
the success of the subsequent analytical steps.

Protocol 1: Synthesis and Isolation of High-Purity Calcium Oxoacetate Objective: Synthesize
the crystalline hemihydrate form while avoiding the gelatinous polymorph.

» Reagent Preparation: Prepare a 50% aqueous solution of high-purity glyoxylic acid[8].

» Controlled Addition: Slowly add a stoichiometric equivalent of a calcium source (e.g., 0.2%
agueous calcium hydroxide or a 50% calcium chloride solution) dropwise over 1.5 hours at
room temperature (20—25 °C) under constant agitation (300 rpm)[6][8]. Causality: Rapid
addition causes localized supersaturation, which forces the mixture to turn into an unstable
jelly-like mass. Slow addition ensures proper nucleation of the hard crystalline phase[4].
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o Maturation: Allow the reaction mixture to stir for an additional 2 hours post-addition to ensure
complete crystal lattice formation[6].

« Filtration and Washing: Filter the resulting white precipitate under vacuum. Wash with
distilled water to remove unreacted, highly soluble by-products (e.g., calcium chloride or
unreacted glyoxylic acid).

e Drying: Vacuum-dry the powder at 50 °C to a constant mass[6]. Causality: Drying at 50 °C
removes surface moisture without triggering thermal dehydration of the structural water or
initiating thermal degradation[6].

Protocol 2: Isothermal Solubility Determination Objective: Accurately measure the aqueous
solubility limit at 23 °C.

o Saturation: Add an excess of the synthesized calcium oxoacetate (e.g., 10 g) to 250 mL of
distilled water in a jacketed reactor maintained precisely at 23.0 £ 0.1 °C[8].

o Equilibration: Agitate the suspension for 48 hours. Causality: Because calcium oxoacetate
can form supersaturated solutions and dissolves slowly, extended equilibration ensures true
thermodynamic saturation rather than kinetic pseudo-saturation[4].

o Sampling: Extract a 5 mL aliquot using a syringe equipped with a 0.22 um PTFE filter.

o Quantification: Analyze the filtrate via High-Performance Liquid Chromatography (HPLC)
using a UV detector (typically at 210 nm) or via complexometric titration for calcium ions
(using EDTA and a murexide indicator)[8][9].
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Workflow for the controlled synthesis and isothermal solubility determination of calcium
oxoacetate.

Implications in Drug Development and Pathology

Understanding the solubility and stability of calcium oxoacetate is paramount in the study of
primary hyperoxaluria. In human metabolism, glyoxylate is the main precursor to oxalate. When
enzymes like alanine:glyoxylate aminotransferase (AGT) are deficient, glyoxylate accumulates
and is oxidized to oxalate by lactate dehydrogenase (LDH)[10].
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Because calcium oxalate is orders of magnitude less soluble than calcium glyoxylate (0.67
mg/dL vs. ~700 mg/dL), it precipitates in the kidneys, causing severe nephropathy[10]. Modern
therapeutic strategies in drug development often aim to inhibit LDH, thereby shifting the
metabolic equilibrium back toward the much more 10, preventing renal failure[10].
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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